1-(3,6-dichloro-9H-carbazol-9-yl)-3-((furan-2-ylmethyl)amino)propan-2-ol

• IUPAC Name: 1-(3,6-dichlorocarbazol-9-yl)-3-(furan-2-ylmethylamino)propan-2-ol
• InChI: InChI=1S/C20H18Cl2N2O2/c21-13-3-5-19-17(8-13)18-9-14(22)4-6-20(18)24(19)12-15(25)10-23-11-16-2-1-7-26-16/h1-9,15,23,25H,10-12H2
• InChI Key: MYFKSKBVPJLTID-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNCC(CN2C3=C(C=C(C=C3)Cl)C4=C2C=CC(=C4)Cl)O
• Molecular Formula: C20H18Cl2N2O2
• Molecular Weight: 389.3 g/mol

Description

1-(3,6-dichloro-9H-carbazol-9-yl)-3-((furan-2-ylmethyl)amino)propan-2-ol is a chemical compound that has been the subject of scientific research due to its potential applications in medicine and biology. This compound is also known as DC9F, and it has been synthesized using various methods. The aim of

Scientific Research Applications

Schiff Base Applications

• The compound 1,3-Bis{[(E)-(9-ethyl-9H-carbazol-3-yl)methylene]amino}propan-2-ol, a related compound, has been studied for its structural properties. It was physically analyzed using CHN-elemental analysis, TOF-MS, UV-vis, FT-IR, and 1H & 13C-NMR, and computational studies of the structure were performed at the DFT/B3LYP/6-311++G(d) level of theory (Warad et al., 2018).

Antitubercular Activity

• Novel hexahydro-2H-pyrano[3,2-c]quinoline analogues derived from dibenzo[b,d]furan and 9-methyl-9H-carbazole were synthesized and showed potent antitubercular activity against Mycobacterium tuberculosis H37Rv (Kantevari et al., 2011).

Anticancer and Antiplatelet Activities

• Dibenzofuran- and carbazole-substituted oximes were prepared and evaluated for their cytotoxic and antiplatelet activities. These compounds exhibited moderate activity, with some showing potent inhibitory activity against platelet aggregation (Wang et al., 2004).

Antioxidant Agents

• A series of chalcone derivatives were synthesized and found to be potential antioxidants for their in vitro-antioxidant activity against DPPH (Prabakaran et al., 2021).

Synthesis and Bioactivity Studies

• Novel oxazaphosphole derivatives were synthesized and screened for antifungal and antibacterial activity, demonstrating moderate activity in these areas (Srinivasulu et al., 2007).

Electrophosphorescence Applications

• Small-molecular compounds, including those with a carbazole component, were designed and synthesized for use in blue phosphorescent organic light-emitting diodes (PhOLEDs), showing excellent performance (Deng et al., 2013).

Mechanism of Action

Target of Action

The compound “1-(3,6-dichloro-9H-carbazol-9-yl)-3-((furan-2-ylmethyl)amino)propan-2-ol”, also known as GNF-Pf-3926, primarily targets the protein PfMFR3 in the Plasmodium falciparum parasite . PfMFR3 is an orphan transporter protein that belongs to the major facilitator superfamily (MFS) and is localized to the parasite’s mitochondrion .

Mode of Action

It is suggested that it interacts with pfmfr3, potentially affecting mitochondrial transport as well as drug resistance for clinically relevant antimalarials that target the mitochondria .

Biochemical Pathways

Given its interaction with pfmfr3, it is likely that the compound affects mitochondrial processes in plasmodium falciparum .

Pharmacokinetics

A study on a structurally related compound, gnf-pf-5009, suggests that unfavorable physicochemical properties might be responsible for a lack of oral efficacy .

Result of Action

The result of GNF-Pf-3926’s action is likely to be a disruption of mitochondrial processes in Plasmodium falciparum, given its interaction with the mitochondrial transporter PfMFR3 . This could potentially lead to the death of the parasite, providing an antimalarial effect.

Action Environment

It is known that the e factor, which measures the environmental impact of chemical processes, can affect the action of chemical compounds